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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587039

Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals utilizing

GoSlo-SR-5-69 now have a clear, step-by-step guide for its proper disposal. While a specific

Safety Data Sheet (SDS) for GoSlo-SR-5-69 is not publicly available, this document outlines

essential safety and logistical information based on the known chemical properties of the

compound and general laboratory best practices for chemical waste management. Adherence

to these procedures is critical for ensuring laboratory safety and environmental protection.

GoSlo-SR-5-69 is an anilinoanthraquinone derivative and a potent activator of large-

conductance Ca2+-activated K+ (BK) channels.[1] Its chemical structure and solubility in

Dimethyl Sulfoxide (DMSO) necessitate careful handling and disposal as hazardous chemical

waste.

Key Chemical Data for Disposal Considerations
A summary of the pertinent quantitative data for GoSlo-SR-5-69 is provided below to inform

safe handling and disposal protocols.
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Property Value

Chemical Formula C₂₄H₁₉N₂NaO₅S

Molecular Weight 470.47 g/mol

Solubility Soluble to 100 mM in DMSO

Purity ≥98%

CAS Number 1363419-31-1

Source: R&D Systems[1]

Experimental Protocols for Safe Disposal
The following protocols provide a detailed methodology for the safe disposal of GoSlo-SR-5-
69. These procedures are based on general guidelines for the disposal of anthraquinone

derivatives and DMSO-containing solutions.

1. Personal Protective Equipment (PPE): Before handling GoSlo-SR-5-69 for disposal, ensure

the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles.

Body Protection: A laboratory coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid GoSlo-SR-5-69 waste, including contaminated items like weighing paper

or pipette tips, in a designated, compatible, and clearly labeled hazardous waste

container.

The container should be sealable and made of a material that will not react with the

chemical.
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Liquid Waste (DMSO Solution):

Solutions of GoSlo-SR-5-69 in DMSO must be treated as hazardous organic solvent

waste.[2]

Collect the liquid waste in a designated, leak-proof, and clearly labeled hazardous waste

container for organic solvents.

Do not mix with aqueous waste or other incompatible chemical waste streams.

Keep the container closed when not actively adding waste.[3][4]

3. Labeling of Hazardous Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "GoSlo-SR-5-69" and the solvent "Dimethyl

Sulfoxide."

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

4. Storage of Chemical Waste:

Store the hazardous waste containers in a designated and well-ventilated satellite

accumulation area within the laboratory.[3]

Ensure that the storage area has secondary containment to prevent the spread of any

potential spills.

Do not store large quantities of waste in the laboratory for extended periods. Follow your

institution's guidelines for waste removal schedules.[5][6]

5. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office to arrange for the pickup and disposal of
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the GoSlo-SR-5-69 waste.[7]

Do not attempt to dispose of GoSlo-SR-5-69 down the drain or in regular trash.[6][8]

Follow all institutional, local, and federal regulations for the disposal of hazardous chemical

waste.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of GoSlo-
SR-5-69.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15587039/docs?utm_src=pdf-body#navigating-the-disposal-of-goslo-sr-5-69-a-procedural-guide
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Nitroanthraquinone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15587039/docs?utm_src=pdf-body#navigating-the-disposal-of-goslo-sr-5-69-a-procedural-guide
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b15587039/docs?utm_src=pdf-body#navigating-the-disposal-of-goslo-sr-5-69-a-procedural-guide
https://www.benchchem.com/product/b15587039/docs?utm_src=pdf-body#navigating-the-disposal-of-goslo-sr-5-69-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: GoSlo-SR-5-69 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Solid Waste
(e.g., powder, contaminated consumables)

Solid

Liquid Waste
(in DMSO)

Liquid

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Organic Solvent Waste Container

Store in Designated
Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for GoSlo-SR-5-69.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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